Cas no 1638269-35-8 (3-(Trifluoromethyl)oxolan-3-amine;hydrochloride)

• Product Name: 3-(Trifluoromethyl)oxolan-3-amine;hydrochloride
• CAS No: 1638269-35-8
• MF: C₅H₉ClF₃NO
• MW: 191.5793
• CID: 5051554
• Update Time: 2025-08-05

3-(Trifluoromethyl)oxolan-3-amine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(Trifluoromethyl)oxolan-3-amine;hydrochloride
• 3-(TRIFLUOROMETHYL)TETRAHYDROFURAN-3-AMINE HYDROCHLORIDE
• AT12967

• Inchi： 1S/C5H8F3NO.ClH/c6-5(7,8)4(9)1-2-10-3-4;/h1-3,9H2;1H
• InChI Key： FPGXJFRUOBTEGT-UHFFFAOYSA-N
• SMILES： Cl[H].FC(C1(C([H])([H])OC([H])([H])C1([H])[H])N([H])[H])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 135
• Topological Polar Surface Area: 35.2

Additional information on 3-(Trifluoromethyl)oxolan-3-amine;hydrochloride

Introduction to 3-(Trifluoromethyl)oxolan-3-amine;hydrochloride (CAS No. 1638269-35-8) in Modern Chemical and Pharmaceutical Research

The compound 3-(Trifluoromethyl)oxolan-3-amine;hydrochloride, identified by its CAS number 1638269-35-8, represents a significant advancement in the realm of pharmaceutical chemistry. This molecule, featuring a trifluoromethyl group and an oxolane ring structure, has garnered attention due to its unique chemical properties and potential applications in drug development. The hydrochloride salt form enhances its solubility, making it a versatile candidate for further biochemical and pharmacological investigations.

In recent years, the demand for fluorinated compounds in medicinal chemistry has surged, driven by their ability to improve metabolic stability, binding affinity, and overall pharmacokinetic profiles of drug candidates. The presence of a trifluoromethyl group in 3-(Trifluoromethyl)oxolan-3-amine;hydrochloride is particularly noteworthy, as it is known to confer lipophilicity and resistance to enzymatic degradation. These attributes are highly desirable in the design of small-molecule drugs targeting various therapeutic areas.

Recent studies have highlighted the role of oxolane derivatives in medicinal chemistry, emphasizing their structural flexibility and functional diversity. The oxolane ring, a five-membered heterocycle containing an oxygen atom, provides a stable yet adaptable framework for molecular design. When combined with the trifluoromethyl moiety, the resulting compound exhibits enhanced interactions with biological targets, making it a promising scaffold for further derivatization and optimization.

The hydrochloride salt form of 3-(Trifluoromethyl)oxolan-3-amine;hydrochloride offers additional advantages in terms of stability and formulation. Salt formation improves the compound's solubility in aqueous media, facilitating its use in solution-based assays and drug delivery systems. This characteristic is particularly relevant in preclinical studies where rapid and efficient absorption is critical for achieving desired therapeutic effects.

Current research initiatives are exploring the potential of 3-(Trifluoromethyl)oxolan-3-amine;hydrochloride as a lead compound for the development of novel therapeutics. Its unique structural features suggest applications in areas such as antiviral, anti-inflammatory, and anticancer drug discovery. For instance, the trifluoromethyl group's ability to modulate electronic properties may enhance binding interactions with biological receptors, while the oxolane ring provides a scaffold for further functionalization.

One notable aspect of this compound is its potential as an intermediate in synthetic chemistry. The presence of both an amine and an oxygen-containing heterocycle allows for diverse chemical transformations, enabling researchers to explore multiple structural modifications. This flexibility is crucial in drug discovery pipelines, where iterative optimization is often required to achieve desired pharmacological properties.

Advances in computational chemistry have also contributed to the growing interest in 3-(Trifluoromethyl)oxolan-3-amine;hydrochloride. Molecular modeling studies have demonstrated its favorable interactions with target proteins, providing insights into its binding mode and potential side effects. These simulations are instrumental in guiding experimental efforts and accelerating the development of novel drug candidates.

The pharmaceutical industry continues to invest in fluorinated compounds due to their proven efficacy and safety profiles. 3-(Trifluoromethyl)oxolan-3-amine;hydrochloride aligns with this trend by offering a structurally unique yet functionally relevant molecule. Its potential as a building block for next-generation therapeutics underscores its importance in modern chemical research.

In conclusion, 3-(Trifluoromethyl)oxolan-3-amine;hydrochloride (CAS No. 1638269-35-8) represents a promising candidate for pharmaceutical applications. Its unique structural features, combined with favorable physicochemical properties, make it an attractive molecule for further investigation. As research progresses, this compound is expected to contribute significantly to advancements in drug discovery and development.